Cas no 2090298-03-4 (5-bromo-4-hydroxy-2H-pyran-2-one)

• Product Name: 5-bromo-4-hydroxy-2H-pyran-2-one
• CAS No: 2090298-03-4
• MF: C₅H₃BrO₃
• MW: 190.979521036148
• MDL: MFCD30188276
• CID: 5682951
• PubChem ID: 131384014
• Update Time: 2025-06-08

5-bromo-4-hydroxy-2H-pyran-2-one Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-2-one, 5-bromo-4-hydroxy-
• 5-bromo-4-hydroxy-2H-pyran-2-one

• MDL： MFCD30188276
• Inchi： 1S/C5H3BrO3/c6-3-2-9-5(8)1-4(3)7/h1-2,7H
• InChI Key： YJMMGFPDWJAVOQ-UHFFFAOYSA-N
• SMILES： C1(=O)OC=C(Br)C(O)=C1

Experimental Properties

• Density: 2.172±0.06 g/cm3(Predicted)
• Boiling Point: 204.0±40.0 °C(Predicted)
• pka: 4.47±0.30(Predicted)

Additional information on 5-bromo-4-hydroxy-2H-pyran-2-one

Introduction to 5-bromo-4-hydroxy-2H-pyran-2-one (CAS No. 2090298-03-4)

5-bromo-4-hydroxy-2H-pyran-2-one, identified by its Chemical Abstracts Service (CAS) number 2090298-03-4, is a significant heterocyclic compound that has garnered considerable attention in the field of pharmaceutical chemistry and organic synthesis. This compound belongs to the pyranone class, characterized by a six-membered oxygen-containing heterocycle fused to a ketone group. The presence of both bromine and hydroxyl substituents on the pyranone ring imparts unique reactivity and makes it a valuable intermediate in the synthesis of more complex molecules.

The structural features of 5-bromo-4-hydroxy-2H-pyran-2-one make it particularly useful in medicinal chemistry. The bromine atom serves as a versatile handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, enabling the introduction of aryl or amino groups. Concurrently, the hydroxyl group can participate in various transformations, including etherification, esterification, or oxidation reactions, depending on the synthetic goals. These properties have positioned this compound as a key building block in the development of novel therapeutic agents.

In recent years, 5-bromo-4-hydroxy-2H-pyran-2-one has been extensively explored in the context of drug discovery and development. Its scaffold is reminiscent of natural products and bioactive molecules, which has fueled interest in its derivatives. For instance, modifications of this core structure have led to the identification of compounds with potential antimicrobial, anti-inflammatory, and anticancer properties. The bromine substituent allows for easy derivatization, facilitating rapid library synthesis and high-throughput screening efforts.

One particularly noteworthy application of 5-bromo-4-hydroxy-2H-pyran-2-one is in the synthesis of kinase inhibitors. Kinases are enzymes that play critical roles in cellular signaling pathways and are frequently targeted in oncology research. By incorporating this pyranone motif into kinase inhibitors, researchers have been able to achieve high selectivity and potency. The bromine atom provides a convenient site for linking other pharmacophoric elements via cross-coupling reactions, while the hydroxyl group can be tailored to optimize solubility and metabolic stability.

Advances in synthetic methodologies have further enhanced the utility of 5-bromo-4-hydroxy-2H-pyran-2-one. Modern techniques such as transition-metal-catalyzed reactions and flow chemistry have enabled more efficient and scalable production of this compound and its derivatives. These innovations have not only accelerated drug discovery but also reduced costs associated with intermediate synthesis. As a result, 5-bromo-4-hydroxy-2H-pyran-2-one has become an indispensable tool in pharmaceutical research laboratories worldwide.

The role of 5-bromo-4-hydroxy-2H-pyran-2-one extends beyond academia and industry into academic research. Researchers are increasingly leveraging computational methods to predict the biological activity of derivatives derived from this scaffold. Molecular modeling studies have identified promising lead compounds that exhibit favorable pharmacokinetic profiles. These computational approaches complement experimental efforts by providing rapid screening of large chemical libraries, thereby expediting the drug development process.

Future directions in the study of 5-bromo-4-hydroxy-2H-pyran-2-one may focus on exploring its potential in emerging therapeutic areas such as immunotherapy and neurodegenerative diseases. The versatility of its structure allows for modifications that could yield compounds with novel mechanisms of action. Additionally, green chemistry principles are being integrated into synthetic routes to minimize environmental impact while maintaining efficiency. Such sustainable practices are essential for ensuring long-term viability in pharmaceutical manufacturing.

In conclusion, 5-bromo-4-hydroxy-2H-pyran-2-one (CAS No. 2090298-03-4) represents a cornerstone compound in modern drug discovery. Its unique structural features enable diverse functionalization strategies, making it a valuable intermediate for synthesizing bioactive molecules. With ongoing advancements in synthetic chemistry and computational biology, the potential applications of this compound continue to expand. As research progresses, 5-bromo-4-hydroxy-2H-pyran-2-one is poised to remain at the forefront of medicinal chemistry innovation.